Cas no 885274-63-5 (1-Piperazineaceticacid, a-(2,3-dimethoxyphenyl)-4-[(1,1-dimethylethoxy)carbonyl]-)

1-Piperazineaceticacid, a-(2,3-dimethoxyphenyl)-4-[(1,1-dimethylethoxy)carbonyl]- structure
885274-63-5 structure
Product Name:1-Piperazineaceticacid, a-(2,3-dimethoxyphenyl)-4-[(1,1-dimethylethoxy)carbonyl]-
CAS No:885274-63-5
MF:C19H28N2O6
MW:380.435425758362
MDL:MFCD06659354
CID:711151
PubChem ID:2762249
Update Time:2025-04-19

1-Piperazineaceticacid, a-(2,3-dimethoxyphenyl)-4-[(1,1-dimethylethoxy)carbonyl]- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazineaceticacid, a-(2,3-dimethoxyphenyl)-4-[(1,1-dimethylethoxy)carbonyl]-
    • 2-(2,3-dimethoxyphenyl)-2-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]acetic acid
    • 2-(4-BOC-PIPERAZINYL)-2-(2,3-DIMETHOXY-PHENYL)ACETIC ACID
    • 2-(4-BOC-PIPERAZINYL)-2-(2,3-DIMETHOXYPHENYL)ACETIC ACID,
    • PL2660-1
    • DTXSID80376119
    • 2-{4-[(tert-Butoxy)carbonyl]piperazin-1-yl}-2-(2,3-dimethoxyphenyl)acetic acid
    • AKOS015949600
    • 885274-63-5
    • MFCD06659354
    • CS-0439486
    • 2-(4-boc-piperazinyl)-2-(2,3-dimethoxyphenyl)acetic acid
    • MDL: MFCD06659354
    • Inchi: 1S/C19H28N2O6/c1-19(2,3)27-18(24)21-11-9-20(10-12-21)15(17(22)23)13-7-6-8-14(25-4)16(13)26-5/h6-8,15H,9-12H2,1-5H3,(H,22,23)
    • InChI Key: USCGHQFIKJPQDF-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCN(C(C(=O)O)C2C=CC=C(C=2OC)OC)CC1)=O

Computed Properties

  • Exact Mass: 380.19500
  • Monoisotopic Mass: 380.19473662g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 513
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.1
  • Topological Polar Surface Area: 88.5Ų

Experimental Properties

  • PSA: 88.54000
  • LogP: 2.25800

1-Piperazineaceticacid, a-(2,3-dimethoxyphenyl)-4-[(1,1-dimethylethoxy)carbonyl]- Pricemore >>

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